Cas no 1086393-80-7 (2-(3-Bromophenyl)pyrimidine-5-carbonitrile)

• Product Name: 2-(3-Bromophenyl)pyrimidine-5-carbonitrile
• CAS No: 1086393-80-7
• MF: C₁₁H₆BrN₃
• MW: 260.089440822601
• CID: 2625119
• PubChem ID: 71743289
• Update Time: 2025-05-21

2-(3-Bromophenyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID10857300
• 2-(3-BROMOPHENYL)PYRIMIDINE-5-CARBONITRILE
• 1086393-80-7
• SB59024
• 2-(3-Bromophenyl)pyrimidine-5-carbonitrile

• MDL： MFCD11226139
• Inchi： 1S/C11H6BrN3/c12-10-3-1-2-9(4-10)11-14-6-8(5-13)7-15-11/h1-4,6-7H
• InChI Key： GXWBHSKFYYEUSE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1N=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 258.97451Da
• Monoisotopic Mass: 258.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-Bromophenyl)pyrimidine-5-carbonitrile

2-(3-Bromophenyl)pyrimidine-5-carbonitrile: A Comprehensive Overview

2-(3-Bromophenyl)pyrimidine-5-carbonitrile (CAS No. 1086393-80-7) is a highly specialized organic compound with significant applications in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound, characterized by its unique structure featuring a pyrimidine ring substituted with a bromophenyl group and a cyano group, has garnered considerable attention due to its potential in drug discovery and advanced material synthesis. Recent studies have highlighted its role in inhibiting specific enzyme activities, making it a promising candidate for therapeutic interventions.

The molecular structure of 2-(3-Bromophenyl)pyrimidine-5-carbonitrile is defined by the presence of a pyrimidine ring system, which serves as a versatile scaffold for various functional groups. The substitution pattern, with a bromine atom at the 3-position of the phenyl ring and a cyano group at the 5-position of the pyrimidine ring, imparts unique electronic and steric properties to the molecule. These properties are crucial for its interactions with biological targets and its potential applications in chemical synthesis.

Recent research has focused on the synthesis and characterization of 2-(3-Bromophenyl)pyrimidine-5-carbonitrile derivatives. Scientists have explored various synthetic routes to optimize the yield and purity of this compound, leveraging advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These studies have not only improved the efficiency of production but also opened new avenues for functionalizing the molecule with additional groups to enhance its bioactivity.

In terms of biological activity, 2-(3-Bromophenyl)pyrimidine-5-carbonitrile has demonstrated potent inhibitory effects on several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that this compound can inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. Additionally, its ability to modulate other enzyme activities makes it a valuable tool in drug discovery programs targeting complex biological systems.

The application of 2-(3-Bromophenyl)pyrimidine-5-carbonitrile extends beyond medicinal chemistry into materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as organic semiconductors and functional polymers. Its electronic properties make it suitable for applications in optoelectronics, where materials with tailored electronic characteristics are highly sought after.

From an environmental perspective, the synthesis and handling of 2-(3-Bromophenyl)pyrimidine-5-carbonitrile must adhere to strict safety protocols to minimize ecological impact. Recent advancements in green chemistry have provided sustainable methods for synthesizing this compound, reducing waste generation and energy consumption during production.

In conclusion, 2-(3-Bromophenyl)pyrimidine-5-carbonitrile (CAS No. 1086393-80-7) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in advancing both medicinal and materials science research.